Cas no 1804726-99-5 (4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-fluoropyridine)

• Product Name: 4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-fluoropyridine
• CAS No: 1804726-99-5
• MF: C₇H₆ClF₃N₂
• MW: 210.584150791168
• CID: 4854884
• Update Time: 2025-10-30

4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-fluoropyridine

• Inchi： 1S/C7H6ClF3N2/c8-2-3-4(12)1-5(6(9)10)13-7(3)11/h1,6H,2H2,(H2,12,13)
• InChI Key： MKRMTLCBYXMMDP-UHFFFAOYSA-N
• SMILES： ClCC1=C(N=C(C(F)F)C=C1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-fluoropyridine

Recent Advances in the Study of 4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-fluoropyridine (CAS: 1804726-99-5)

The compound 4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-fluoropyridine (CAS: 1804726-99-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of 4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-fluoropyridine as a versatile intermediate in the synthesis of novel pharmaceutical agents. Its structural features, including the presence of multiple halogen atoms and an amino group, make it a valuable scaffold for the development of targeted therapies. Researchers have explored its utility in the design of kinase inhibitors, antimicrobial agents, and other bioactive molecules.

One of the key advancements in the study of this compound is the development of efficient synthetic routes. A recent publication in the Journal of Medicinal Chemistry described a novel, high-yield synthesis method that minimizes the formation of by-products and improves overall efficiency. This method involves a multi-step process starting from commercially available precursors, with the final step involving the introduction of the difluoromethyl group under controlled conditions.

In terms of biological activity, preliminary studies have demonstrated that 4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-fluoropyridine exhibits promising inhibitory effects against certain protein kinases implicated in cancer progression. In vitro assays conducted on various cancer cell lines showed significant reduction in cell proliferation, suggesting its potential as a lead compound for anticancer drug development. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacokinetic properties.

Another area of interest is the compound's potential antimicrobial properties. Recent research has indicated that derivatives of 4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-fluoropyridine exhibit activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). These findings open new avenues for the development of next-generation antibiotics to address the growing threat of antimicrobial resistance.

In conclusion, 4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-fluoropyridine (CAS: 1804726-99-5) represents a promising candidate for further investigation in drug discovery and development. Its unique structural features and demonstrated biological activities make it a valuable tool for medicinal chemists. Future research should focus on optimizing its synthetic routes, exploring additional biological targets, and advancing its preclinical development to fully realize its therapeutic potential.